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Compound of Interest

Compound Name: Sodium pyrophosphate

Cat. No.: B156409

Application Note: This document provides a detailed protocol for the preparation of a sodium
pyrophosphate buffer at a pH of 8.3. This buffer is suitable for a variety of biochemical and
molecular biology applications where a stable pH in the slightly alkaline range is required.
Pyrophosphate buffers are often used in enzymatic reactions and as a component in lysis and
extraction buffers.

Principle

A sodium pyrophosphate buffer at pH 8.3 is prepared by dissolving tetrasodium
pyrophosphate in water and adjusting the pH with a strong acid, typically hydrochloric acid
(HCI). Pyrophosphoric acid is a tetraprotic acid with four pKa values: 0.85, 1.96, 6.60, and 9.41.
The buffering capacity at pH 8.3 is primarily due to the equilibrium between the hydrogen
pyrophosphate ([HP207]3~) and pyrophosphate ([P207]*") ions, which corresponds to the fourth
pKa value (9.41).

Reagents and Equipment
Reagents

o Tetrasodium pyrophosphate, decahydrate (NasP207-10H20) or Anhydrous (NasP207)
e Hydrochloric acid (HCI), 1 M solution

¢ Deionized or distilled water
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e (Optional) Sodium acid pyrophosphate (NazH2P207)
Equipment

e pH meter

o Magnetic stirrer and stir bar

e Glass beakers

o Graduated cylinders

e Volumetric flasks

o Standard laboratory balance

0.22 um sterile filter (for sterile applications)

Quantitative Data Summary

The following table summarizes the molecular weights of the common sodium pyrophosphate
salts used in the preparation of this buffer.

Compound Formula Molecular Weight ( g/mol )

Tetrasodium pyrophosphate

NaaP207 265.90
(anhydrous)
Tetrasodium pyrophosphate

NasP207-10H20 446.06
(decahydrate)
Sodium acid pyrophosphate NazH2P207 221.94

Experimental Protocol

This protocol describes the preparation of 1 liter of 0.1 M Sodium Pyrophosphate Buffer (pH
8.3).

Preparation of Stock Solution

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b156409?utm_src=pdf-body
https://www.benchchem.com/product/b156409?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Weigh the appropriate amount of tetrasodium pyrophosphate.
o For the decahydrate form (NasP207-10H20), weigh out 44.61 g.
o For the anhydrous form (NasP207), weigh out 26.59 g.
o Dissolve the pyrophosphate salt.
o Add the weighed salt to a beaker containing approximately 800 mL of deionized water.

o Place the beaker on a magnetic stirrer and add a stir bar. Stir until the salt is completely
dissolved.

pH Adjustment

o Calibrate the pH meter according to the manufacturer's instructions using standard buffers.
o Place the calibrated pH electrode into the sodium pyrophosphate solution.

e Slowly add 1 M HCI dropwise while continuously monitoring the pH. The initial pH of the
solution will be alkaline.

o Continue adding HCI until the pH of the solution reaches 8.3. Be cautious not to overshoot
the target pH. If you do, you can add a small amount of 1 M NaOH to bring the pH back up.

o Transfer the solution to a 1-liter volumetric flask.
e Bring the final volume to 1 liter with deionized water.

e Mix the solution thoroughly.

Sterilization and Storage

o For applications requiring a sterile buffer, filter the solution through a 0.22 um sterile filter into
a sterile container.

» Store the buffer at 4°C. Under these conditions, the buffer should be stable for several
weeks. For long-term storage, aliquoting and freezing at -20°C is recommended. Stock
solutions can be stable for up to a year at -20°C and up to two years at -80°C.[1]
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Diagrams
Buffering Region for pH 8.3
+ OH-/-H* + OH-/-H*
[H2P207]2_ pKa3 =6.60 > [HP207]3_ DKa4 =941 > [P207]4_

Weigh Tetrasodium
Pyrophosphate

Dissolve in ~800 mL
Deionized Water
Adjust pH to 8.3

with 1 M HCI

y

Bring to Final Volume
of 1L

:

(Store at 4°C or -20°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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